2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol

• IUPAC Name: 2-[1-[(3-bromo-4-fluorophenyl)methyl]piperidin-2-yl]ethanol
• InChI: InChI=1S/C14H19BrFNO/c15-13-9-11(4-5-14(13)16)10-17-7-2-1-3-12(17)6-8-18/h4-5,9,12,18H,1-3,6-8,10H2
• InChI Key: DCZURTXREDNNIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)CC2=CC(=C(C=C2)F)Br
• Molecular Formula: C14H19BrFNO
• Molecular Weight: 316.21 g/mol

Description

2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol, also known as BFE, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BFE belongs to a class of compounds called benzylpiperidines, which have been shown to have various biological activities.

Mechanism of Action

The exact mechanism of action of 2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol is not fully understood. However, it has been shown to interact with several neurotransmitter systems, including dopamine, serotonin, and norepinephrine. This compound has been shown to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. This compound has also been shown to enhance the release of dopamine and serotonin in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in mood regulation. This compound has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. This compound has been shown to have analgesic effects, which may be due to its interaction with the opioid system.

Advantages and Limitations for Lab Experiments

2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol has several advantages for lab experiments. It has a well-defined chemical structure and can be synthesized in large quantities with high purity. This compound has also been extensively studied, and its biological activities are well characterized. However, this compound has some limitations for lab experiments. It is a synthetic compound and may not accurately mimic the effects of endogenous neurotransmitters. This compound may also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol. One potential direction is the development of this compound analogs with improved pharmacological properties. Another potential direction is the study of this compound in animal models of psychiatric and neurological disorders. This compound may also be studied in combination with other drugs to enhance its therapeutic effects. Finally, the development of new methods for the synthesis of this compound may lead to more efficient and cost-effective production of this compound.
Conclusion:
In conclusion, this compound is a synthetic compound with potential therapeutic applications. It has been extensively studied for its biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. This compound has been shown to interact with several neurotransmitter systems, including dopamine, serotonin, and norepinephrine. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of analogs with improved pharmacological properties and the study of this compound in animal models of psychiatric and neurological disorders.

Synthesis Methods

2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-bromo-4-fluorobenzaldehyde with piperidine in the presence of a reducing agent to form the corresponding alcohol. The final step involves the protection of the hydroxyl group using a suitable protecting group. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

2-[1-(3-bromo-4-fluorobenzyl)-2-piperidinyl]ethanol has been extensively studied for its potential therapeutic applications. It has been shown to have a broad range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. This compound has also been studied for its potential use in the treatment of drug addiction and alcoholism.